Cas no 399-03-1 (4-fluoro-n-(2-methylphenyl)benzamide)

4-fluoro-n-(2-methylphenyl)benzamide structure
399-03-1 structure
Product Name:4-fluoro-n-(2-methylphenyl)benzamide
CAS No:399-03-1
MF:C14H12FNO
MW:229.249587059021
CID:1511517
PubChem ID:669232
Update Time:2025-04-21

4-fluoro-n-(2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-N-(2-methylphenyl)benzamide
    • BENZAMIDE,4-FLUORO-N-(2-METHYLPHENYL)-
    • STK000922
    • 4-Fluoro-N-(o-tolyl)benzamide
    • Z27793176
    • 399-03-1
    • Benzamide, 4-fluoro-N-(2-methylphenyl)-
    • SCHEMBL16127890
    • AKOS001073773
    • 4-fluoro-n-(2-methylphenyl)benzamide
    • MDL: MFCD00446360
    • Inchi: 1S/C14H12FNO/c1-10-4-2-3-5-13(10)16-14(17)11-6-8-12(15)9-7-11/h2-9H,1H3,(H,16,17)
    • InChI Key: DLMPAJQXLYSWKU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(NC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 229.090292168g/mol
  • Monoisotopic Mass: 229.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų
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